Cas no 1205608-47-4 (1-Cyclopentyl-1H-1,3-benzodiazole)

1-Cyclopentyl-1H-1,3-benzodiazole is a heterocyclic organic compound featuring a benzodiazole core substituted with a cyclopentyl group at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the cyclopentyl moiety offers tunable lipophilicity, facilitating applications in drug design and catalysis. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate receptor interactions. High purity and consistent quality ensure reliable performance in research and industrial processes. Suitable for use under controlled conditions, it requires proper handling due to its reactive functional groups.
1-Cyclopentyl-1H-1,3-benzodiazole structure
1205608-47-4 structure
Product Name:1-Cyclopentyl-1H-1,3-benzodiazole
CAS No:1205608-47-4
MF:C12H14N2
MW:186.252962589264
MDL:MFCD26688665
CID:2193947
PubChem ID:14067540
Update Time:2025-06-07

1-Cyclopentyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-benzimidazole, 1-cyclopentyl-
    • 1-cyclopentyl-1H-1,3-benzodiazole
    • 1-cyclopentyl benzimidazole
    • N-1-Cyclopentyl benzimidazole
    • Z1589506554
    • 1-Cyclopentyl-1H-1,3-benzodiazole
    • MDL: MFCD26688665
    • Inchi: 1S/C12H14N2/c1-2-6-10(5-1)14-9-13-11-7-3-4-8-12(11)14/h3-4,7-10H,1-2,5-6H2
    • InChI Key: UGMJPHBCEDSFNM-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Topological Polar Surface Area: 17.8

1-Cyclopentyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01031560-1g
1-Cyclopentyl-1H-1,3-benzodiazole
1205608-47-4 95%
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¥1456.0 2023-02-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on 1-Cyclopentyl-1H-1,3-benzodiazole

Recent Advances in the Study of 1-Cyclopentyl-1H-1,3-benzodiazole (CAS: 1205608-47-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

1-Cyclopentyl-1H-1,3-benzodiazole (CAS: 1205608-47-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzodiazole core and cyclopentyl substituent, exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a kinase inhibitor, with particular focus on its interaction with key signaling pathways implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-Cyclopentyl-1H-1,3-benzodiazole derivatives show potent inhibitory activity against JAK2 kinases, with IC50 values in the low nanomolar range. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's selectivity profile, achieving a 15-fold improvement in JAK2 versus JAK3 selectivity compared to earlier analogs. Molecular docking studies revealed that the cyclopentyl group plays a crucial role in binding to the hydrophobic pocket of the JAK2 ATP-binding site.

In parallel research, scientists have investigated the compound's potential in neurodegenerative disease treatment. A Nature Communications paper from early 2024 reported that 1-Cyclopentyl-1H-1,3-benzodiazole derivatives can modulate α-synuclein aggregation, a key pathological feature of Parkinson's disease. The study utilized cryo-EM and NMR spectroscopy to demonstrate that these compounds disrupt the formation of toxic oligomers while promoting non-toxic fibril formation.

The pharmacokinetic properties of 1-Cyclopentyl-1H-1,3-benzodiazole have also been the subject of recent investigation. A preclinical study published in Drug Metabolism and Disposition (2024) showed that the compound exhibits favorable metabolic stability across multiple species, with hepatic clearance rates below 15 mL/min/kg in human liver microsomes. The researchers noted that the cyclopentyl moiety contributes to improved membrane permeability compared to similar compounds with bulkier substituents.

Emerging synthetic methodologies for 1-Cyclopentyl-1H-1,3-benzodiazole have been developed to support its increasing research applications. A recent Organic Letters publication (2024) described a novel palladium-catalyzed cyclization approach that achieves yields exceeding 85% with excellent regioselectivity. This advancement addresses previous challenges in the large-scale production of this compound while maintaining high purity standards required for pharmaceutical applications.

Looking forward, several pharmaceutical companies have included 1-Cyclopentyl-1H-1,3-benzodiazole derivatives in their preclinical pipelines. Current patent filings indicate growing interest in its application for immune-oncology targets, particularly in combination therapies with checkpoint inhibitors. The compound's versatility as a molecular scaffold continues to drive innovation across multiple therapeutic areas, positioning it as a significant focus of chemical biology research in the coming years.

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